3,4,5-trimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide

• IUPAC Name: 3,4,5-trimethoxy-N-[2-(6-oxopyridazin-1-yl)ethyl]benzamide
• InChI: InChI=1S/C16H19N3O5/c1-22-12-9-11(10-13(23-2)15(12)24-3)16(21)17-7-8-19-14(20)5-4-6-18-19/h4-6,9-10H,7-8H2,1-3H3,(H,17,21)
• InChI Key: RKVCSQURUVBINU-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=CC(=C1OC)OC)C(=O)NCCN2C(=O)C=CC=N2
• Molecular Formula: C16H19N3O5
• Molecular Weight: 333.34 g/mol
• CAS No.: 1049549-29-2

Description

3,4,5-trimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide is a useful research compound. Its molecular formula is C16H19N3O5 and its molecular weight is 333.344. The purity is usually 95%.
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Scientific Research Applications

Chemical Synthesis and Modification

Compounds with trimethoxy and benzamide groups have been studied for their chemical synthesis capabilities and potential modifications to create derivatives with varying properties. For example, the development of novel acid-catalyzed O-benzylating reagents demonstrates the utility of specific structural units in facilitating chemical transformations, which could be relevant for modifying the 3,4,5-trimethoxy benzamide structure for specific applications (Yamada, Fujita, & Kunishima, 2012).

Anticancer Research

The synthesis and evaluation of N-substituted benzyl/phenyl derivatives, including those with trimethoxyphenyl groups, have shown potential anticancer activities. Such compounds are designed and synthesized for their ability to exhibit moderate to excellent anticancer activity against various cancer cell lines, suggesting the structural components of the compound may also possess similar properties if appropriately modified and studied (Ravinaik et al., 2021).

Antimicrobial and Antiviral Activities

Research on compounds with structural similarities, such as trimethyl benzopyran and benzoxazine derivatives, indicates potential applications in combating arrhythmias associated with ischemia-reperfusion injury and showing antimicrobial activities. These findings hint at the possibility that 3,4,5-trimethoxy-N-(2-(6-oxopyridazin-1(6H)-yl)ethyl)benzamide could be investigated for similar bioactivities, offering a foundation for new treatments in cardiovascular diseases and infections (Koini et al., 2009).

Drug Design and Development

The exploration of N-substituted benzamides for anticancer evaluations showcases the role of such compounds in drug development, particularly in targeting specific cancer types. The methodology and outcomes of these studies provide a template for the research and development of new drugs based on this compound, leveraging its chemical structure for therapeutic applications (Mohan et al., 2021).